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Introduction
Methyl 15-hydroxypentadecanoate is a hydroxylated fatty acid methyl ester. It serves as a

crucial organic intermediate, notably in the synthesis of macrocyclic lactones like

cyclopentadecanolide (also known as Exaltolide), which are highly valued in the fragrance

industry as substitutes for natural musk.[1][2] Its bifunctional nature, possessing both a terminal

hydroxyl group and a methyl ester, makes it a versatile molecule for various chemical

transformations. This guide provides a comprehensive overview of its physicochemical

properties, experimental protocols for its synthesis and analysis, and logical workflows detailing

its synthesis and application.

Physicochemical Data
The fundamental physicochemical properties of Methyl 15-Hydroxypentadecanoate are

summarized in the table below, providing a quantitative reference for laboratory and research

applications.
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Property Value Source

Molecular Formula C16H32O3 [1][2][3]

Molecular Weight 272.42 g/mol [1][3][4]

Melting Point 47.0 - 48.0 °C [1]

Boiling Point (Predicted) 359.5 ± 15.0 °C [1]

Density (Predicted) 0.927 ± 0.06 g/cm³ [1]

pKa (Predicted) 15.20 ± 0.10 [1][3]

Purity >98% [2]

Solubility

Soluble in Chloroform and

Ether. Soluble in warmed

Ethanol.

[2]

Physical State Solid [2]

Storage Temperature -20°C [1][2]

CAS Number 76529-42-5 [1][2][4]

Experimental Protocols
Synthesis of Methyl 15-Hydroxypentadecanoate from
Malania Oleifera Oil
A detailed method for the synthesis of Methyl 15-hydroxypentadecanoate from a natural

source has been reported.[5] The protocol involves a multi-step process starting from the oil of

Malania Oleifera.

Step 1: Preparation of 15-Hydroxypentadecanoic Acid

Saponification, Acidification, and Crystallization: The initial oil from Malania Oleifera Chum is

subjected to saponification, followed by acidification and solvent crystallization to yield 15-

tetracosenoic acid.[5]
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Ozonolysis: 30.0 g of 15-tetracosenoic acid is dissolved in a solution of 40 ml of ethanol and

160 ml of n-hexane. The mixture is cooled to 0°C in a thermostatic water bath. Ozone,

generated by a laboratory-scale corona discharge generator, is continuously bubbled

through the reactor.[5]

Purification: The resulting 15-hydroxypentadecanoic acid is purified using 2-amino-2-methyl-

1-propanol to form an amine compound. Subsequently, 6 mol/L hydrochloric acid is added

until the pH of the solution reaches 2. The solution is then filtrated, washed to neutrality with

deionized water, and dried under a vacuum at 70°C to obtain pure 15-hydroxypentadecanoic

acid.[5]

Step 2: Methyl Esterification

Reaction Setup: 15 g of the purified 15-hydroxypentadecanoic acid is dissolved in 300 ml of

methanol.[5]

Acid Catalysis: 2 ml of concentrated sulfuric acid is added to the methanolic solution.[5]

Reflux: The mixture is heated in a thermostatic oil bath at 90°C for 4 hours under reflux.[5]

Extraction and Washing: After the reaction, the mixture is extracted with ether and

subsequently washed with deionized water to isolate the final product, Methyl 15-
Hydroxypentadecanoate.[5]

Analytical Methods for Characterization
The characterization of fatty acid methyl esters like Methyl 15-Hydroxypentadecanoate
typically involves a combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary technique for

identifying and quantifying volatile and semi-volatile organic compounds. The sample is

vaporized and separated based on its boiling point and polarity on a chromatographic

column, followed by detection and identification by mass spectrometry based on its mass-to-

charge ratio and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the molecular structure by providing information about the chemical environment
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of hydrogen and carbon atoms, respectively.

Fourier-Transform Infrared (FTIR) Spectroscopy: This method is used to identify the

functional groups present in the molecule by measuring the absorption of infrared radiation.

For Methyl 15-Hydroxypentadecanoate, characteristic peaks for the hydroxyl (-OH) and

ester (C=O) groups would be expected.

Logical and Experimental Workflows
The following diagrams illustrate the key workflows associated with Methyl 15-
Hydroxypentadecanoate, from its synthesis to its primary application.

Synthesis of Methyl 15-Hydroxypentadecanoate

Malania Oleifera Oil Saponification & Acidification Ozonolysis 15-Hydroxypentadecanoic Acid Methyl Esterification
(Methanol, H₂SO₄) Methyl 15-Hydroxypentadecanoate

Click to download full resolution via product page

Caption: Synthesis workflow of Methyl 15-Hydroxypentadecanoate.
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Application in Fragrance Synthesis

Methyl 15-Hydroxypentadecanoate

Macrolactonization
(e.g., using KF-La/γ-Al₂O₃ catalyst)

Intramolecular Transesterification

Cyclopentadecanolide (Musk Fragrance)

Perfumery & Cosmetics

Click to download full resolution via product page

Caption: Conversion to Cyclopentadecanolide for fragrance applications.

Biological Activity
While specific signaling pathways for Methyl 15-Hydroxypentadecanoate are not extensively

documented, fatty acid methyl esters as a class have been reported to exhibit various

biological activities. Studies on other related methyl esters suggest potential antimicrobial and

antifungal properties.[6] For instance, pentadecanoic acid methyl ester has been cited for its

antimicrobial and antifungal activities.[6] These properties are generally attributed to the ability

of the long aliphatic chains of fatty acids and their esters to disrupt the cell membranes of

microorganisms. Further research is required to elucidate the specific biological roles and

mechanisms of action of Methyl 15-Hydroxypentadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 15-Hydroxypentadecanoate, (C15) [chembk.com]

2. 15-hydroxy Pentadecanoic Acid methyl ester | CAS 76529-42-5 | Cayman Chemical |
Biomol.com [biomol.com]

3. guidechem.com [guidechem.com]

4. medchemexpress.com [medchemexpress.com]

5. royalsocietypublishing.org [royalsocietypublishing.org]

6. jmaterenvironsci.com [jmaterenvironsci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Methyl 15-Hydroxypentadecanoate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b025149#physicochemical-properties-of-
methyl-15-hydroxypentadecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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